Cas no 2108662-70-8 (1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid)
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-BENZYL-3-(4-METHOXYPHENYL)PIPERIDINE-3-CARBOXYLIC ACID
- MFCD30719296
- 2108662-70-8
- 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid
- AS-10688
- AKOS037643210
-
- Inchi: 1S/C20H23NO3/c1-24-18-10-8-17(9-11-18)20(19(22)23)12-5-13-21(15-20)14-16-6-3-2-4-7-16/h2-4,6-11H,5,12-15H2,1H3,(H,22,23)
- InChI Key: PHUVGDINFDWNCF-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC(=CC=2)OC)CN(CC2C=CC=CC=2)CCC1)=O
Computed Properties
- Exact Mass: 325.16779360g/mol
- Monoisotopic Mass: 325.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.8Ų
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB597087-25mg |
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid; . |
2108662-70-8 | 25mg |
€153.70 | 2024-07-19 | ||
| abcr | AB597087-100mg |
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid; . |
2108662-70-8 | 100mg |
€368.40 | 2024-07-19 | ||
| abcr | AB597087-500mg |
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid; . |
2108662-70-8 | 500mg |
€881.90 | 2024-07-19 | ||
| abcr | AB597087-1g |
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid; . |
2108662-70-8 | 1g |
€1649.90 | 2024-07-19 |
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid
Introduction to 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid (CAS No. 2108662-70-8)
1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid, identified by the CAS number 2108662-70-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a benzyl group at the 1-position and a 4-methoxyphenyl group at the 3-position, along with a carboxylic acid functional group at the 3-position, contributes to its unique chemical properties and potential biological activities.
The synthesis and characterization of 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid involve advanced organic synthesis techniques, including multi-step reactions such as nucleophilic substitution, condensation, and cyclization. The precise arrangement of substituents on the piperidine ring is critical for its pharmacological efficacy, as it influences both the solubility and binding affinity to biological targets. Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with high accuracy, facilitating the design of more effective derivatives.
In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their diverse biological activities. Studies have indicated that compounds featuring a piperidine core exhibit promising effects in modulating neurotransmitter systems, making them valuable candidates for treating neurological disorders. Specifically, 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid has been investigated for its potential role in enhancing dopaminergic signaling, which is relevant to conditions such as Parkinson's disease and depression.
One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. For instance, it shares structural motifs with certain antipsychotic and antidepressant drugs, suggesting that it may exhibit similar therapeutic effects. However, its unique substitution pattern also distinguishes it from existing drugs, potentially offering advantages in terms of efficacy and side effect profiles. Preliminary in vitro studies have shown that 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid interacts with various receptor targets, including dopamine D2 receptors and serotonin 5-HT1A receptors.
The impact of the 4-methoxyphenyl group on the biological activity of this compound is particularly noteworthy. The methoxy substituent enhances lipophilicity while maintaining good water solubility, which is crucial for drug bioavailability. Additionally, electronic effects from the methoxy group can modulate receptor binding affinity through hydrogen bonding interactions. Comparative studies with related compounds have revealed that the presence of this substituent significantly improves binding affinity to certain therapeutic targets.
Another key feature of 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid is the carboxylic acid functional group at the 3-position. This group not only contributes to the molecule's solubility but also provides a site for further derivatization. Researchers have explored various strategies for modifying this carboxylic acid moiety to enhance pharmacological properties. For example, esterification or amidation can alter metabolic stability and target specificity without significantly affecting core biological activity.
The synthesis of 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid presents both challenges and opportunities for medicinal chemists. The multi-step synthesis requires careful optimization to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and environmental impact.
In conclusion, 1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid (CAS No. 2108662-70-8) represents a promising candidate for further pharmacological investigation. Its unique structural features and demonstrated interactions with key biological targets make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve, it is likely that more refined derivatives will be developed, offering new treatment options for various diseases.
2108662-70-8 (1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)